![molecular formula C17H17BrN2O2S2 B2457357 (3-Bromophenyl)(4-(phenylsulfonyl)piperazin-1-yl)methanethione CAS No. 887862-66-0](/img/structure/B2457357.png)
(3-Bromophenyl)(4-(phenylsulfonyl)piperazin-1-yl)methanethione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(3-Bromophenyl)(4-(phenylsulfonyl)piperazin-1-yl)methanethione” is a chemical compound with the molecular formula C17H17BrN2O2S2 . It’s a nitrogen-rich organic compound .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of a formazan and a verdazyl radical, which are nitrogen-rich organic compounds, has been reported . The formazan molecule shows signs of rapid intramolecular H-atom exchange typical for this class of compounds .
Molecular Structure Analysis
The molecular structure of similar compounds has been studied. For instance, the crystal structures of a formazan and a verdazyl radical have been reported . These compounds form stacks of dimers, roughly along the a-axis direction of the crystal .
Chemical Reactions Analysis
The chemical reactions involving similar compounds have been studied. For instance, the catalytic protodeboronation of 1°, 2° and 3° alkyl boronic esters has been reported . This reaction utilizes a radical approach .
Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been studied. For instance, the formazan molecule shows signs of rapid intramolecular H-atom exchange .
Mechanism of Action
The exact mechanism of action of (3-Bromophenyl)(4-(phenylsulfonyl)piperazin-1-yl)methanethione is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been found to inhibit the activity of histone deacetylases (HDACs), proteins that are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects in scientific research studies. It has been found to reduce the production of inflammatory mediators such as prostaglandin E2 (PGE2) and tumor necrosis factor-alpha (TNF-α). This compound has also been found to induce apoptosis, a process of programmed cell death, in cancer cells. In addition, this compound has been found to improve cognitive function and reduce oxidative stress in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using (3-Bromophenyl)(4-(phenylsulfonyl)piperazin-1-yl)methanethione in lab experiments is its relatively low toxicity compared to other compounds with similar therapeutic properties. This compound has been found to have a high therapeutic index, meaning that it has a low toxicity to efficacy ratio. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on (3-Bromophenyl)(4-(phenylsulfonyl)piperazin-1-yl)methanethione. One area of research is the development of this compound-based drugs for the treatment of neurodegenerative diseases. Another area of research is the investigation of the potential use of this compound in combination with other compounds for the treatment of cancer. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in various disease conditions.
Conclusion:
In conclusion, this compound is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral activities. This compound has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in various disease conditions.
Synthesis Methods
(3-Bromophenyl)(4-(phenylsulfonyl)piperazin-1-yl)methanethione can be synthesized by reacting 3-bromophenyl isothiocyanate with 4-(phenylsulfonyl)piperazine in the presence of a base such as triethylamine. The reaction is carried out in a solvent such as dichloromethane or ethyl acetate at room temperature. The product is obtained as a white solid after purification using column chromatography.
Scientific Research Applications
(3-Bromophenyl)(4-(phenylsulfonyl)piperazin-1-yl)methanethione has been studied for its potential therapeutic properties in various scientific research studies. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral activities. This compound has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Properties
IUPAC Name |
[4-(benzenesulfonyl)piperazin-1-yl]-(3-bromophenyl)methanethione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17BrN2O2S2/c18-15-6-4-5-14(13-15)17(23)19-9-11-20(12-10-19)24(21,22)16-7-2-1-3-8-16/h1-8,13H,9-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTUPLIZNNZFXRY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C(=S)C2=CC(=CC=C2)Br)S(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17BrN2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.